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Compound of Interest

Compound Name: Tiviciclovir (hydrochloride)
Cat. No.: B12378268
Get Quote

Executive Summary

Tiviciclovir hydrochloride (Code: AM188 HCI) is an acyclic guanosine analogue antiviral agent
specifically designed to inhibit Hepatitis B Virus (HBV) polymerase.[1] Structurally, it represents
the carbocyclic analogue of Ganciclovir, featuring a 3-hydroxy-2-(hydroxymethyl)propyl side
chain attached to the N9 position of the guanine base.[1]

This guide details the technical workflow for the chemical synthesis and purification of
Tiviciclovir hydrochloride. Unlike its prodrug Detiviciclovir (AM365), Tiviciclovir is the active
metabolite and requires high-stringency purification to remove regioisomeric impurities (N7-
alkylated byproducts) and process-related contaminants.[1]

Chemical Identity & Retrosynthetic Analysis[1][2]

Chemical Structure[1]

e |[UPAC Name: 2-amino-9-[3-hydroxy-2-(hydroxymethyl)propyl]-1H-purin-6-one
hydrochloride[1]

e CAS Number: 103024-93-7 (Free base)[1]
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e Molecular Formula: COH13N503[1] - HCI

o Key Structural Feature: The "carba" side chain (propyl backbone) distinguishes it from
Ganciclovir (ether backbone) and Penciclovir (butyl backbone).[1]

Retrosynthetic Logic

The synthesis is designed to maximize N9-regioselectivity and yield.[1]
» Target Molecule: Tiviciclovir HCI.[1][2]

» Disconnection: N9-C1' bond.

¢ Synthons:

o Nucleobase: 2-Amino-6-chloropurine (Preferred over guanine to improve solubility and
regioselectivity).[1]

o Electrophile: 2-(Acetoxymethyl)-3-acetoxypropyl bromide (Protected side chain).[1]

Precursors:

1. 2-Amino-6-chloropurine
2. 2-(Acetoxymethyl)-3-acetoxypropyl bromide
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Figure 1: Retrosynthetic analysis of Tiviciclovir.[1]
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Synthesis Protocol
Step 1: N-Alkylation (Coupling)

This step couples the purine base with the protected side chain.[1] The use of 2-amino-6-
chloropurine instead of guanine prevents the formation of N7/N9 mixtures to a significant
degree, although N7 isomers must still be monitored.[1]

e Reagents: 2-Amino-6-chloropurine, K2CO3 (Base), DMF (Solvent), 2-(Acetoxymethyl)-3-
acetoxypropyl bromide.[1]

e Mechanism: SN2 Nucleophilic Substitution.[1]
Protocol:
e Charge a reactor with DMF (10 vol) and 2-Amino-6-chloropurine (1.0 eq).
e Add K2CO3 (1.5 eq) and stir at room temperature for 30 minutes to activate the N9 position.
e Add 2-(Acetoxymethyl)-3-acetoxypropyl bromide (1.1 eq) dropwise.[1]
» Heat the mixture to 80°C and maintain for 6-8 hours.
o Control Point: Monitor by HPLC for consumption of the purine base.[1][3][4]
o Cool to room temperature and filter off inorganic salts (KCI, excess K2CO3).

o Concentrate the filtrate under reduced pressure to obtain the crude N9-alkylated
intermediate (2-amino-6-chloro-9-[3-acetoxy-2-(acetoxymethyl)propyl]purine).[1]

Step 2: Hydrolysis and Deprotection

This step simultaneously converts the 6-chloro group to a 6-keto group (guanine functionality)
and removes the acetyl protecting groups from the side chain.[1]

e Reagents: 2N Hydrochloric Acid (HCI).[1]

o Conditions: Reflux.[1][5]
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Protocol:
e Suspend the crude intermediate from Step 1 in 2N HCI (15 vol).
e Heat to reflux (approx. 100°C) for 4—6 hours.

o Chemistry: The acid catalyzes the hydrolysis of the chloropurine to guanine and the
deacetylation of the diol side chain.

o Cool the reaction mixture to room temperature.

» Neutralize carefully with NaOH or NH40OH to pH 6-7 to precipitate the free base (Tiviciclovir
Crude).[1]

« Filter the solid and wash with cold water.[1]

Step 3: Hydrochloride Salt Formation

To ensure stability and bioavailability, the free base is converted to the hydrochloride salt.

Protocol:

Suspend Tiviciclovir Free Base in Ethanol (10 vol).

Heat to 60°C.

Add Conc. HCI (1.1 eq) dropwise.[1] The solid will dissolve, followed by the precipitation of
the salt.[6]

Cool slowly to 0-5°C to maximize crystallization.

Filter the white crystalline solid.[1]

Purification Strategy

Purification is critical to remove the N7-isomer (regioisomer) and unreacted guanine
derivatives.[1]
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Purification Logic Flow
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Figure 2: Purification workflow for Tiviciclovir HCI.[1]

Detailed Recrystallization Protocol

» Dissolution: Suspend crude Tiviciclovir HCI in Deionized Water (5 vol) and heat to 65—70°C.
Ensure complete dissolution.

e Decolorization: Add Activated Carbon (5% w/w) and stir for 30 minutes at 65°C.
« Filtration: Filter hot through a Celite pad to remove carbon and particulate matter.[1]
» Precipitation:
o Slowly add Ethanol (10 vol) to the hot aqueous solution as an antisolvent.[1]
o Note: The slow addition prevents the entrapment of impurities.
e Cooling: Cool the mixture linearly to 5°C over 4 hours.

« |solation: Filter the crystals and wash with cold Ethanol.

Drying: Dry in a vacuum oven at 50°C for 12 hours.

Analytical Specifications (QC)
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Parameter Specification Method

White to off-white crystalline

Appearance powder Visual

Identification Matches Reference Standard IR/HPLC

Assay (HPLC) >98.5% HPLC (C18 Column)

Related Substances Total Impurities < 1.0% HPLC

Water Content < 1.0% (Anhydrous form) Karl Fischer

Residual Solvents Ethanol < 5000 ppm GC-HS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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